2,6-Naphthalenedicarbonyl dichloride
Overview
Description
2,6-Naphthalenedicarbonyl dichloride, also known as 2,6-Naphthaloyl dichloride or Naphthalene-2,6-dicarbonyl dichloride, is a chemical compound with the molecular formula C12H6Cl2O2 . It has a molecular weight of 253.081 .
Synthesis Analysis
The synthesis of 2,6-Naphthalenedicarbonyl dichloride has been described in several studies. For instance, it has been used in the synthesis of novel poly(arylene ether ketone ketone)s via Friedel-Crafts polymerization . Another study mentioned the preparation of ethylene 2,6-naphthalenedicarboxylate cyclic oligomers by reaction of 2,6-naphthalenedicarbonyl dichloride with 1,2-ethanediol .Molecular Structure Analysis
The molecular structure of 2,6-Naphthalenedicarbonyl dichloride consists of a naphthalene core with two carbonyl chloride groups attached at the 2 and 6 positions .Chemical Reactions Analysis
While specific chemical reactions involving 2,6-Naphthalenedicarbonyl dichloride are not detailed in the search results, it’s known to be used in Friedel-Crafts acylation reactions .Physical And Chemical Properties Analysis
2,6-Naphthalenedicarbonyl dichloride has a density of 1.4±0.1 g/cm3, a boiling point of 383.4±15.0 °C at 760 mmHg, and a flash point of 206.9±16.0 °C .Scientific Research Applications
Synthesis of Poly(arylene ether ketone ketone)s
This compound is used in the synthesis of novel poly(arylene ether ketone ketone)s through Friedel-Crafts acylation reactions. These polymers have potential applications in high-performance materials due to their excellent thermal stability and mechanical properties .
Electropolymerization for Energy Storage
2,6-Naphthalenedicarbonyl dichloride (2,6-NAPD) can be used in electropolymerization reactions to create materials for energy storage. The resulting electrodes show promising specific capacities and cycling stability, which are crucial for long-term energy storage solutions .
Low-Viscosity Precursors to Polyethylene Naphthalate (PEN)
The compound is involved in the preparation of low-viscosity precursors to PEN, which is a polyester with superior barrier and thermal properties compared to PET (polyethylene terephthalate), making it suitable for packaging applications .
High-Performance Aromatic Polyester Resins
It serves as a precursor in the synthesis of high-performance aromatic polyester resins like Poly(butylene 2,6-naphthalate) (PBN), which are used in various industrial applications due to their robustness and durability .
Thermoplastic Polyamide Elastomers
This dichloride is utilized in the production of thermoplastic polyamide elastomers. These materials combine the properties of rubber and plastic, offering flexibility, strength, and resistance to wear and tear .
Pharmaceutical Production
2,6-Naphthalenedicarbonyl dichloride is also involved in the production of pharmaceuticals. Its reactive nature allows it to be a key intermediate in synthesizing various medicinal compounds.
Safety and Hazards
Mechanism of Action
Target of Action
It is known to be an important reagent in organic synthesis , suggesting that its targets could be a wide range of organic compounds.
Mode of Action
2,6-Naphthalenedicarbonyl dichloride, as a dichloride compound, is likely to act as an acylating agent . It can react with nucleophiles, leading to the replacement of the chloride groups with the nucleophile. This can result in significant changes in the target molecule, such as the introduction of new functional groups or the formation of new bonds .
Result of Action
The molecular and cellular effects of 2,6-Naphthalenedicarbonyl dichloride’s action would depend on the specific reactions it is involved in. As an acylating agent, it can modify organic compounds, potentially altering their properties or functions .
properties
IUPAC Name |
naphthalene-2,6-dicarbonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Cl2O2/c13-11(15)9-3-1-7-5-10(12(14)16)4-2-8(7)6-9/h1-6H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZZGQZMNFCTNAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CC(=C2)C(=O)Cl)C=C1C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80392930 |
Source
|
| Record name | 2,6-NAPHTHALENEDICARBONYL DICHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
253.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Naphthalenedicarbonyl dichloride | |
CAS RN |
2351-36-2 |
Source
|
| Record name | 2,6-Naphthalenedicarbonyl dichloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2351-36-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,6-Naphthalenedicarbonyl dichloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002351362 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,6-NAPHTHALENEDICARBONYL DICHLORIDE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80392930 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Naphthalenedicarbonyl chloride | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/UX6ZJ93MGT | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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